2-(Cyclopropylamino)nicotinonitrile
Overview
Description
2-(Cyclopropylamino)nicotinonitrile is a chemical compound with the molecular formula C9H9N3 . It belongs to the class of nicotinonitrile derivatives .
Synthesis Analysis
The synthesis of 2-(Cyclopropylamino)nicotinonitrile involves the reaction of 2-chloro-3-pyridinecarbonitrile with cyclopropylamine in ethanol and water at 30°C for 0.5h, followed by heating at reflux temperature for 20 hours . Another synthesis method involves the reaction of 2-(cyclopropylamino)nicotinonitrile with water and potassium hydroxide in isopropyl alcohol at 80°C for 12 hours .Molecular Structure Analysis
The molecular structure of 2-(Cyclopropylamino)nicotinonitrile is based on structures generated from information available in ECHA’s databases . The molecular formula is C9H9N3 , and the molecular weight is 159.19 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Cyclopropylamino)nicotinonitrile include its molecular formula (C9H9N3), molecular weight (159.19), and its structural formula .Scientific Research Applications
Proteomics Research
“2-(Cyclopropylamino)nicotinonitrile” is mentioned as a product used in proteomics research . Proteomics involves the study of proteomes and their functions, which is crucial for understanding biological processes at a molecular level .
Catalytic Synthesis
This compound has been referenced in relation to catalytic synthesis . It may be used as a building block in chemical reactions to create complex molecules, such as coumarin-linked nicotinonitrile derivatives .
Gene Expression Analysis
There is also a mention of its use in fields like gene expression analysis , which is key for genotyping and understanding genetic variations and expressions in different organisms .
Safety And Hazards
2-(Cyclopropylamino)nicotinonitrile is classified as hazardous under the CLP (Classification Labelling and Packaging) Regulation . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(cyclopropylamino)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-6-7-2-1-5-11-9(7)12-8-3-4-8/h1-2,5,8H,3-4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQVWMXLKPISDFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=C(C=CC=N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60467817 |
Source
|
| Record name | 2-(cyclopropylamino)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclopropylamino)nicotinonitrile | |
CAS RN |
52583-90-1 |
Source
|
| Record name | 2-(cyclopropylamino)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Cyclopropylamino-nicotinonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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